5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(3-chloro-4-fluorophenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H6ClFN2O/c11-8-3-6(1-2-9(8)12)7-4-13-10(15)14-5-7/h1-5H,(H,13,14,15)
• InChI Key: OVBLQZDZSBRRTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)N=C2)Cl)F
• Molecular Formula: C10H6ClFN2O
• DSSTOX Substance ID: DTXSID50686833
• Molecular Weight: 224.62 g/mol
• CAS RN: 1111107-97-1

Description

5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% (5-CFH-2HP) is an organic compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 77-78°C and a molecular weight of 246.61 g/mol. 5-CFH-2HP is used as a starting material in the synthesis of a variety of compounds, including small molecules, peptides, and polymers. It is also used as a reagent in the synthesis of biologically active compounds, such as drugs and other pharmaceuticals. Additionally, 5-CFH-2HP has been used in the study of biochemical and physiological processes in a variety of organisms.

Scientific Research Applications

5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% is widely used in scientific research as a starting material for the synthesis of a variety of compounds, including small molecules, peptides, and polymers. It is also used as a reagent in the synthesis of biologically active compounds, such as drugs and other pharmaceuticals. Additionally, 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% has been used in the study of biochemical and physiological processes in a variety of organisms.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of nucleic acids, proteins, and carbohydrates. It is also thought to interfere with the activity of enzymes involved in the metabolism of lipids and carbohydrates.
Biochemical and Physiological Effects
5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% has been shown to have a variety of biochemical and physiological effects. In cell cultures, it has been shown to inhibit the activity of enzymes involved in the synthesis of nucleic acids, proteins, and carbohydrates. It has also been shown to inhibit the activity of enzymes involved in the metabolism of lipids and carbohydrates. Additionally, 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% has been shown to inhibit the growth of bacteria, fungi, and viruses.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, it is a relatively stable compound, making it suitable for a variety of applications. However, there are a few limitations that should be taken into consideration when using 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% in laboratory experiments. For example, it has been shown to be toxic to some organisms, and it can be difficult to accurately measure its concentration in solutions.

Future Directions

There are a number of potential future directions for research involving 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95%. For example, further research is needed to better understand its mechanism of action and to identify potential new applications for it. Additionally, further research is needed to explore its potential as an antimicrobial agent and to investigate its effects on other organisms. Finally, further research is needed to improve the synthesis of 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% and to develop new methods of purification.

Synthesis Methods

5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% can be synthesized from 2-chloro-4-fluorophenol (CFP) and 2-amino-4-chloropyrimidine (ACP). The synthesis of 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% involves a three-step reaction sequence. First, CFP is reacted with ACP in the presence of a base to form an intermediate compound, 4-chloro-3-fluoro-5-hydroxypyrimidine (CFH). Then, CFH is reacted with aqueous hydrochloric acid to form 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95%. Finally, 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95% is purified by recrystallization.